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Compound of Interest

Compound Name: J30-8

Cat. No.: B15612907 Get Quote

Clarification of "J30-8"
It is important to clarify that "J30-8" is not a chemical substance but is an ICD-10-CM code. The

International Classification of Diseases, Tenth Revision, Clinical Modification (ICD-10-CM) is a

system used by healthcare providers to classify and code all diagnoses, symptoms, and

procedures recorded in conjunction with hospital care in the United States. Specifically, "J30.8"

refers to "Other allergic rhinitis."

Given the context of your request for information on personal protective equipment (PPE) and

safe handling, it is likely that there has been a misidentification of a chemical. For the safety of

researchers, scientists, and drug development professionals, it is crucial to correctly identify

any substance before handling it.

This guide provides comprehensive information on the standard procedures for identifying

chemical hazards and the subsequent selection and use of appropriate PPE, as well as

handling, disposal, and emergency protocols.

Identifying Chemical Hazards and Finding Safety
Information
The first and most critical step before handling any chemical is to identify its potential hazards.

The primary source for this information is the Safety Data Sheet (SDS), formerly known as the
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Material Safety Data Sheet (MSDS). Chemical manufacturers and distributors are legally

required to provide an SDS for their products.[1][2]

An SDS provides detailed information, including:

Identification: Product identifier, manufacturer or distributor contact information, and

emergency phone number.[2]

Hazard(s) Identification: All hazards associated with the chemical.[3]

Composition/Information on Ingredients: Chemical ingredients.[2]

First-Aid Measures: Necessary immediate medical care.[3]

Fire-Fighting Measures: Suitable extinguishing techniques and equipment.

Accidental Release Measures: Emergency procedures, protective equipment, and proper

methods of containment and cleanup.

Handling and Storage: Precautions for safe handling and storage, including incompatibilities.

[4]

Exposure Controls/Personal Protection: Lists exposure limits and recommends personal

protective equipment.

Physical and Chemical Properties: The substance's characteristics.

Stability and Reactivity: Chemical stability and potential hazardous reactions.

Toxicological Information: Routes of exposure, symptoms, and acute and chronic effects.

Workflow for Assessing Chemical Hazards

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://ehs.princeton.edu/laboratory-research/laboratory-safety/laboratory-safety-manual/sec4
https://teamster.org/how-read-material-safety-data-sheet/
https://teamster.org/how-read-material-safety-data-sheet/
https://blog.storemasta.com.au/how-to-use-safety-data-sheet-sds-identify-chemical-hazards
https://teamster.org/how-read-material-safety-data-sheet/
https://blog.storemasta.com.au/how-to-use-safety-data-sheet-sds-identify-chemical-hazards
https://www.hse.gov.uk/coshh/basics/datasheets.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Assessment Workflow

Identify the Chemical

Obtain Safety Data Sheet (SDS)

Review SDS Sections:
- Hazard(s) Identification
- Exposure Controls/PPE
- Handling and Storage

Identify Specific Hazards
(e.g., Flammable, Corrosive, Toxic)

Determine Required PPE

Develop Standard Operating
Procedure (SOP)

Proceed with Handling
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Caption: A workflow diagram for assessing chemical hazards before handling.
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Personal Protective Equipment (PPE) for Laboratory
Settings
The selection of PPE is directly informed by the hazard assessment. In a laboratory setting

where chemical, biological, or other hazards are present, a minimum level of PPE is required.

[5] This is supplemented by task-specific PPE.[5]

General Laboratory PPE
PPE Type Description

Lab Coats

Protects skin and clothing from minor chemical

splashes. Fire-resistant coats should be worn

when working with flammable materials.[6]

Safety Glasses
Minimum eye protection from flying particles.

Must have side-shields.[5]

Safety Goggles
Required for protection against chemical

splashes.[5][6]

Gloves

Nitrile gloves are common for incidental contact.

The type of glove material must be chosen

based on the specific chemical being handled.

[6][7]

Closed-Toe Shoes Protects feet from spills and dropped objects.[6]

Long Pants
Provides an additional layer of skin protection.

[5]

Specialized PPE
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PPE Type When to Use

Face Shields

Used in conjunction with safety glasses or

goggles when there is a high risk of splashing.

[5][6]

Respirators

Necessary when working with volatile chemicals

or in poorly ventilated areas. The type depends

on the chemical's toxicity and concentration.[6]

[7]

Chemical-Resistant Aprons/Suits
For handling large volumes of corrosive or

highly toxic substances.

Specialized Gloves

Insulated gloves for extreme temperatures or

specific chemical-resistant gloves (e.g.,

neoprene, butyl rubber) for highly corrosive or

toxic materials.[5]

Safe Handling and Storage Procedures
Proper handling and storage are critical to preventing accidents in a laboratory setting.

Handling:
Always be familiar with the hazards of the chemicals you are using before you begin work.[8]

Work in a well-ventilated area, such as a chemical fume hood, when handling volatile or

highly toxic substances.[9]

Never pipette by mouth.[8]

When diluting, always add acid to water, never the other way around.[9]

Wash hands thoroughly after handling chemicals, even if gloves were worn.[9]

Avoid working alone with hazardous materials.[9]

Storage:
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Store chemicals in a designated, well-ventilated area, away from heat and direct sunlight.[10]

Segregate incompatible chemicals to prevent hazardous reactions. For example, store

flammable liquids separately from oxidizing agents.[8][10]

Ensure all containers are in good condition and clearly labeled with the chemical name and

hazard information.[8][10]

Use secondary containment for liquid hazardous materials to prevent spills.[8]

Emergency and Disposal Plans
Emergency Procedures for Chemical Spills
A quick and informed response to a chemical spill can significantly minimize potential harm.[11]
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Chemical Spill Response Workflow

Assess the Spill
(Size and Hazard Level)

Alert Personnel in the Area Don Appropriate PPE

Evacuate if Necessary Contain the Spill
(Use absorbents, dikes)

Neutralize if Safe to do so

Collect Residue

Decontaminate the Area

Package and Label Waste

Dispose of Waste Properly
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Caption: A workflow diagram for responding to a chemical spill in a laboratory.
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For minor spills that do not pose an immediate health threat, trained laboratory personnel can

typically manage the cleanup.[12][13] For larger or more hazardous spills, evacuate the area

and contact the appropriate emergency response personnel.[14]

Disposal of Chemical Waste
Chemical waste is regulated and cannot be disposed of in regular trash or down the sewer

system without specific authorization.[15]

Key Disposal Principles:

Segregation: Do not mix different types of chemical waste. In particular, keep halogenated

and non-halogenated solvents separate.[16][17]

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical names of the contents.[15][18]

Containers: Use appropriate, leak-proof containers for waste storage. Plastic is often

preferred over glass.[15]

Collection: Follow your institution's procedures for having chemical waste collected by the

Environmental Health and Safety (EHS) department or a licensed contractor.[15][16]

By adhering to these guidelines, researchers, scientists, and drug development professionals

can ensure a safe laboratory environment when handling chemical substances. Always

prioritize obtaining and understanding the Safety Data Sheet for any chemical before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ehs.princeton.edu [ehs.princeton.edu]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/09/PreparingForEmergencyChemicalSpills.pdf
https://www.cmu.edu/ehs/Laboratory-Safety/chemical-safety/documents/Appendix%20C%20New%20Lab%20ER%20Guide%20for%20CMU-Q%20.pdf
https://www.ehs.washington.edu/chemical/chemical-spills-laboratories
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b15612907?utm_src=pdf-custom-synthesis
https://ehs.princeton.edu/laboratory-research/laboratory-safety/laboratory-safety-manual/sec4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. How to Read a Material Safety Data Sheet - International Brotherhood of Teamsters
[teamster.org]

3. blog.storemasta.com.au [blog.storemasta.com.au]

4. hse.gov.uk [hse.gov.uk]

5. Personal Protective Equipment Requirements for Laboratories – Environmental Health
and Safety [ehs.ncsu.edu]

6. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab
Manager [labmanager.com]

7. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

8. Chemical Handling and Storage - Environmental Health and Safety [ehs.iastate.edu]

9. gz-supplies.com [gz-supplies.com]

10. nationallaboratorysales.com [nationallaboratorysales.com]

11. Chemical Spills | Emergency Management [emergency.fsu.edu]

12. ehs.wisc.edu [ehs.wisc.edu]

13. cmu.edu [cmu.edu]

14. Chemical Spills in Laboratories | UW Environmental Health & Safety
[ehs.washington.edu]

15. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western
Reserve University [case.edu]

16. vumc.org [vumc.org]

17. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

18. danielshealth.com [danielshealth.com]

To cite this document: BenchChem. [Personal protective equipment for handling J30-8].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15612907#personal-protective-equipment-for-
handling-j30-8]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://teamster.org/how-read-material-safety-data-sheet/
https://teamster.org/how-read-material-safety-data-sheet/
https://blog.storemasta.com.au/how-to-use-safety-data-sheet-sds-identify-chemical-hazards
https://www.hse.gov.uk/coshh/basics/datasheets.htm
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.ehs.iastate.edu/chemical-handling-and-storage
https://www.gz-supplies.com/news/safe-handling-practices-for-laboratory-chemicals/
https://www.nationallaboratorysales.com/blog/chemical-storage-and-handling/
https://emergency.fsu.edu/hazards/chemical-spills
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/09/PreparingForEmergencyChemicalSpills.pdf
https://www.cmu.edu/ehs/Laboratory-Safety/chemical-safety/documents/Appendix%20C%20New%20Lab%20ER%20Guide%20for%20CMU-Q%20.pdf
https://www.ehs.washington.edu/chemical/chemical-spills-laboratories
https://www.ehs.washington.edu/chemical/chemical-spills-laboratories
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.benchchem.com/product/b15612907#personal-protective-equipment-for-handling-j30-8
https://www.benchchem.com/product/b15612907#personal-protective-equipment-for-handling-j30-8
https://www.benchchem.com/product/b15612907#personal-protective-equipment-for-handling-j30-8
https://www.benchchem.com/product/b15612907#personal-protective-equipment-for-handling-j30-8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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